![molecular formula C11H17N3O8 B220239 6-Epitetrodotoxin CAS No. 112318-40-8](/img/structure/B220239.png)
6-Epitetrodotoxin
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Overview
Description
6-Epitetrodotoxin (6-ET) is a potent neurotoxin that is found in certain species of pufferfish. It is structurally similar to tetrodotoxin (TTX), another neurotoxin found in pufferfish, but differs in its stereochemistry. 6-ET has been the subject of scientific research due to its potential applications in medicine and neuroscience.
Mechanism of Action
The mechanism of action of 6-Epitetrodotoxin involves its ability to bind to the outer vestibule of voltage-gated sodium channels. This binding prevents sodium ions from passing through the channel, which inhibits the generation of action potentials in neurons. This mechanism of action is similar to that of TTX.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are similar to those of TTX. Both toxins block voltage-gated sodium channels, which can lead to muscle paralysis and respiratory failure. In addition, this compound has been shown to have analgesic effects in animal models, which suggests that it may have potential applications in pain management.
Advantages and Limitations for Lab Experiments
One of the advantages of using 6-Epitetrodotoxin in lab experiments is its potency. This compound is a highly potent blocker of voltage-gated sodium channels, which makes it a useful tool for studying the function of these channels in the nervous system. However, one of the limitations of using this compound is its toxicity. This compound is a potent neurotoxin that can cause muscle paralysis and respiratory failure if not handled properly.
Future Directions
There are several future directions for research on 6-Epitetrodotoxin. One area of research is the development of new synthetic methods for producing this compound and its analogs. Another area of research is the development of new applications for this compound in medicine and neuroscience. For example, this compound may have potential applications in pain management and the treatment of neurological disorders such as epilepsy. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on the nervous system.
Synthesis Methods
The synthesis of 6-Epitetrodotoxin is a complex process that involves several steps. One of the most common methods for synthesizing this compound involves the use of a chiral auxiliary, which helps to control the stereochemistry of the molecule. This method has been used to produce both enantiomers of this compound.
Scientific Research Applications
6-Epitetrodotoxin has been used in a variety of scientific research applications. One of the most promising applications of this compound is in the field of neuroscience. This compound has been shown to be a potent blocker of voltage-gated sodium channels, which are important for the generation of action potentials in neurons. This makes this compound a useful tool for studying the function of these channels in the nervous system.
properties
CAS RN |
112318-40-8 |
---|---|
Molecular Formula |
C11H17N3O8 |
Molecular Weight |
319.27 g/mol |
IUPAC Name |
(1R,5R,7R,9S,11S,13S,14R)-3-amino-14-(hydroxymethyl)-8,10-dioxa-2,4-diazatetracyclo[7.3.1.17,11.01,6]tetradec-3-ene-5,9,12,13,14-pentol |
InChI |
InChI=1S/C11H17N3O8/c12-8-13-6(17)2-4-9(19,1-15)5-3(16)10(2,14-8)7(18)11(20,21-4)22-5/h2-7,15-20H,1H2,(H3,12,13,14)/t2?,3?,4-,5+,6-,7+,9-,10-,11+/m1/s1 |
InChI Key |
CFMYXEVWODSLAX-YPXFGVONSA-N |
Isomeric SMILES |
C([C@]1([C@H]2C3[C@H](N=C(N[C@]34[C@@H]([C@](O2)(O[C@H]1C4O)O)O)N)O)O)O |
SMILES |
C(C1(C2C3C(N=C(NC34C(C1OC(C4O)(O2)O)O)N)O)O)O |
Canonical SMILES |
C(C1(C2C3C(N=C(NC34C(C1OC(C4O)(O2)O)O)N)O)O)O |
synonyms |
6-epitetrodotoxin |
Origin of Product |
United States |
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